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CAS No.: 12797-93-2

Cat. No.: B1170168

Get Quote

Executive Summary
The quantification of oxidative metabolism, particularly superoxide anion (

), relies heavily on the reduction of Nitro Blue Tetrazolium (NBT).[1] While NBT itself is a water-
soluble yellow salt, its reduction yields two distinct products: a reddish-purple monoformazan
(2-electron reduction) and a dark blue diformazan (4-electron reduction).

The blue diformazan is the primary analyte for quantitative oxidative burst assays. However, its

insolubility in aqueous media and the solvent-dependent nature of its optical properties create

significant variability in reported extinction coefficients (

). Literature values for the diformazan in DMSO/alkaline systems range significantly, with high-
sensitivity chemical characterizations citing values as high as 235,000 M

cm

(at 730 nm), while biological assays often utilize empirical calibration curves or lower effective
coefficients at 620–630 nm.
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This guide provides the mechanistic grounding, the specific optical parameters, and a self-

validating protocol to empirically determine the coefficient in your specific assay conditions.

Chemical Mechanism & Optical Properties[1]
The Reduction Pathway
NBT is a ditetrazolium salt. Its reduction proceeds in two thermodynamically distinct steps. The

stoichiometry of the reaction is critical for accurate quantification:

Step 1 (Monoformazan): One tetrazolium ring is opened by receiving 2 electrons (and

protons), forming the monoformazan (MF). This intermediate is typically reddish-purple and

has an absorbance maximum (

) around 530 nm.

Step 2 (Diformazan): The second ring is reduced (requires 2 more electrons), yielding the

blue diformazan (DF). This species precipitates in aqueous environments and exhibits a

bathochromic shift to 620–730 nm depending on the solvent and pH.
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Figure 1: Stepwise reduction of Nitro Blue Tetrazolium (NBT) to blue diformazan.

The Molar Extinction Coefficient ( )
The extinction coefficient is not a universal constant; it is a function of solvent, pH, and

wavelength.
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Species
Solvent
System (nm)

Reported

(M

cm

)

Notes

Monoformazan

(MF)

Aqueous (pH 7.

[2]0)
530 ~12,800

Low sensitivity;

rarely used for

final quant.

Monoformazan

(MF)

Aqueous

(Alkaline)
530 ~25,400

pH dependent

shift.[2]

Diformazan (DF) DMSO / 2M KOH 620 - 630
~15,000 -

30,000*

Standard for

Biological

Assays.

Diformazan (DF) Pure DMSO 730 235,000

High-sensitivity

chemical value

[1].

Critical Insight: While chemical characterization papers (e.g., Zhang et al.) report extremely

high

values at 730 nm for pure species, biological assays using the standard Rook et al. method
(DMSO/KOH extraction) typically measure at 620–630 nm. At this wavelength, the effective
extinction coefficient is lower. Therefore, relying on a single literature value is a source of
experimental error. The protocol below includes a mandatory calibration step.

Experimental Protocol: The "Rook" Method
(Modified)
This protocol is the gold standard for solubilizing the insoluble blue formazan precipitate from

cell cultures (e.g., macrophages, neutrophils) or tissue homogenates.

Reagents
NBT Stock: 1 mg/mL in PBS (Filter sterilize; store dark).
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Stop/Solubilization Solution:

2M Potassium Hydroxide (KOH)[3]

Dimethyl Sulfoxide (DMSO) (High purity, HPLC grade)

Note: These are added sequentially, not premixed.

Workflow
Incubation: Incubate cells with NBT (and stimulant) at 37°C. Blue precipitate forms

intracellularly.

Washing: Remove supernatant. Wash cells 2x with Methanol (70%) or PBS to remove

unreacted NBT. Crucial: Unreacted NBT can interfere if not removed.

Drying: Allow wells to air dry briefly (fixation).

Solubilization:

Add 120 µL of 2M KOH to digest cell membranes and alkalize the formazan.

Add 140 µL of DMSO to solubilize the chromophore.

Ratio: The classic Rook ratio is roughly 1:1.2 to 1:2 (KOH:DMSO).

Measurement: Read absorbance immediately at 620 nm (or 630 nm).
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Figure 2: Workflow for the quantitative NBT assay using DMSO/KOH solubilization.

Self-Validating Protocol: Determining
Do not blindly trust a literature value. Generate your own coefficient using this validation loop.

Objective: Calculate the specific

for your plate reader and solvent batch.

Chemical Reduction:

Prepare a known concentration of NBT (e.g., 100 µM) in DMSO.
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Add a strong reducing agent (e.g., Sodium Dithionite or Ascorbate in excess) to force

complete reduction to diformazan. Note: Dithionite is preferred for complete reduction.

Dilution Series:

Create a serial dilution of the fully reduced blue product in the final assay buffer

(KOH/DMSO mix).

Concentrations: 0, 10, 20, 40, 80, 100 µM.

Measurement:

Measure Absorbance (

) at 620 nm.[3][4]

Calculation:

Plot

(y-axis) vs. Concentration (M) (x-axis).

The slope of the linear regression line is your specific molar extinction coefficient (

).

Where

is the pathlength (for a standard 96-well plate with 260 µL volume,

cm, but this cancels out if you use the slope to convert Sample Absorbance directly to
Concentration).

Data Analysis
To calculate the amount of superoxide anion (

) generated:

: Absorbance of the test well.
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: Absorbance of the control well (no cells or no stimulus).

: Molar extinction coefficient (determined empirically or ~15,000–30,000 M

cm

if estimating).

: Pathlength (cm).

: Total volume in the well (L).

Note on Stoichiometry: If the biological reaction reduces NBT via a 1-electron transfer

mechanism (superoxide), 4 moles of

are theoretically required to produce 1 mole of Diformazan (4e- reduction). However, many
researchers report results simply as "nmol NBT reduced" to avoid stoichiometric assumptions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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